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Compound of Interest

Compound Name: DNDI-6148

Cat. No.: B11931583 Get Quote

This document provides procedural guidance on the safe handling and disposal of DNDI-6148,

an investigational benzoxaborole derivative developed for the treatment of visceral

leishmaniasis. The information is intended for researchers, scientists, and drug development

professionals.

Compound Information:

Name: DNDI-6148

Chemical Class: Benzoxaborole

Therapeutic Indication (Investigational): Visceral Leishmaniasis

Status: Clinical development has been paused due to preclinical findings of reproductive

toxicity.[1][2]

Core Safety Considerations:

While DNDI-6148 has shown an acceptable safety and tolerability profile in Phase I human

clinical trials, it is crucial to handle it with appropriate precautions in a laboratory setting.[1][3][4]

The primary concern is the potential for reproductive toxicity as identified in preclinical studies.

[1] Therefore, all handling procedures should aim to minimize exposure, particularly for

individuals of reproductive potential.
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Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

DNDI-6148 in a laboratory setting. This guidance is based on standard laboratory safety

protocols for handling investigational compounds with potential reproductive toxicity.

PPE Category Recommendation

Hand Protection

Wear nitrile or neoprene gloves. Double-gloving

is recommended when handling the pure

compound or concentrated solutions. Change

gloves immediately if contaminated.

Eye Protection

Use safety glasses with side shields at a

minimum. When there is a risk of splashing,

chemical safety goggles are required.

Body Protection

A fully buttoned lab coat should be worn at all

times. Consider a disposable gown when

handling larger quantities or during procedures

with a high risk of contamination.

Respiratory Protection

If there is a risk of generating aerosols or dusts

(e.g., when weighing the powder), work in a

certified chemical fume hood or use a NIOSH-

approved respirator with an appropriate

particulate filter.

Operational Plan for Safe Handling
1. Preparation and Weighing:

Conduct all manipulations of solid DNDI-6148 within a certified chemical fume hood to

prevent inhalation of dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Clean all surfaces and equipment thoroughly after use.
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2. Solution Preparation:

Prepare solutions in a well-ventilated area, preferably within a chemical fume hood.

Avoid splashing by adding the solvent to the solid slowly.

In clinical trials, DNDI-6148 was formulated as an oral suspension.[3][4][5][6]

3. In Vitro and In Vivo Experiments:

Follow all institutional guidelines for handling chemical and biological materials.

Clearly label all containers with the compound name, concentration, and date.

When administering the compound to animals, use appropriate handling and restraint

techniques to minimize the risk of exposure.

Disposal Plan
Proper disposal of DNDI-6148 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

Solid Waste: Collect all disposable materials contaminated with DNDI-6148 (e.g., gloves,

weighing paper, paper towels) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing DNDI-6148 in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour down the drain.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

2. Disposal Procedure:

All waste containing DNDI-6148 should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[7]
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Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.[7]

Experimental Workflow for Handling DNDI-6148

Preparation Handling Disposal

Don PPE Prepare Fume Hood Weigh DNDI-6148 Prepare Solution Conduct Experiment Segregate Waste
(Solid, Liquid, Sharps) Label Hazardous Waste Store for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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